Cas no 1484402-84-7 (2-amino-1-(5-methyl-1,2-oxazol-4-yl)ethan-1-one)

• Product Name: 2-amino-1-(5-methyl-1,2-oxazol-4-yl)ethan-1-one
• CAS No: 1484402-84-7
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• CID: 5950159
• PubChem ID: 82418266
• Update Time: 2025-05-20

2-amino-1-(5-methyl-1,2-oxazol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(5-methyl-1,2-oxazol-4-yl)ethan-1-one
• EN300-1834005
• 1484402-84-7

• Inchi： 1S/C6H8N2O2/c1-4-5(3-8-10-4)6(9)2-7/h3H,2,7H2,1H3
• InChI Key： ZFUYBEMDIMWQAN-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C=N1)C(CN)=O

Computed Properties

• Exact Mass: 140.058577502g/mol
• Monoisotopic Mass: 140.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 69.1Ų

Additional information on 2-amino-1-(5-methyl-1,2-oxazol-4-yl)ethan-1-one

Introduction to 2-amino-1-(5-methyl-1,2-oxazol-4-yl)ethan-1-one (CAS No. 1484402-84-7)

2-amino-1-(5-methyl-1,2-oxazol-4-yl)ethan-one (commonly referred to as CAS No. 1484402-84-7) is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and material sciences. This compound belongs to the class of oxazole derivatives, which are widely studied for their unique chemical properties and biological activities. The structure of CAS No. 1484402-84 is characterized by a fused oxazole ring system with an amino group and a ketone functional group, making it highly reactive and amenable to various chemical transformations.

The synthesis of 2-amino-(5-methyl oxazolyl) ethanone has been extensively explored in recent years, driven by its potential as a building block in drug discovery and as an intermediate in the synthesis of bioactive molecules. Researchers have developed efficient methods for its preparation, including one-pot multi-component reactions and catalytic asymmetric synthesis. These advancements have significantly improved the yield and purity of the compound, making it more accessible for large-scale applications.

One of the most notable features of CAS No. 1484402 is its ability to participate in nucleophilic aromatic substitution reactions due to the electron-withdrawing effects of the oxazole ring. This property has been exploited in the development of novel heterocyclic compounds with enhanced pharmacological profiles. Recent studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory, antioxidant, and anticancer activities, making them promising candidates for therapeutic interventions.

In addition to its role in drug discovery, 2-amino-(5-methyl oxazolyl) ethanone has found applications in the synthesis of advanced materials such as coordination polymers and metalloorganic frameworks (MOFs). Its ability to act as a ligand in these systems has led to the creation of materials with exceptional catalytic efficiency and gas adsorption capabilities. These findings underscore the importance of this compound in both academic research and industrial applications.

From an environmental standpoint, CAS No. 1484402 has been shown to exhibit moderate biodegradability under aerobic conditions, which is a critical factor for its safe disposal and use in green chemistry processes. Researchers are actively investigating methods to further enhance its eco-friendliness by incorporating sustainable synthetic pathways and reducing waste generation during production.

In conclusion, 2-amino-(5-methyl oxazolyl) ethanone (CAS No. 1484402) is a multifaceted compound with immense potential across various scientific domains. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in modern chemical research. As ongoing studies continue to uncover new facets of this compound's utility, it is expected to play an increasingly vital role in addressing global challenges in health and sustainability.